Cas no 7770-09-4 (1,3-Dimyristin)

• Product Name: 1,3-Dimyristin
• CAS No: 7770-09-4
• MF: C₃₁H₆₀O₅
• MW: 512.805110931396
• CID: 983696
• PubChem ID: 82201
• Update Time: 2025-08-04

1,3-Dimyristin Chemical and Physical Properties

Names and Identifiers

• 1,3-dimyristin (c14:0)
• 1,3-Dimyristin
• 1,2,3-Propanetriol 1,3-dimyristate
• 1,3-bis-myristoyloxy-propan-2-ol
• 1,3-dimyristoylglycerine
• 1,3-dimyristoylglycerol
• 1,3-di-O-tetradecanoylglycerol
• 1,3-ditetradecanoylglycerol
• 1,3-ditetradecanoyl-rac-glycerol
• 1-O,3-O-Dimyristoyl-L-glycerol
• 2-hydroxypropane-1,3-diyl dimyristate
• Dimyristic acid 2-hydroxy-1,3-propanediyl ester
• DIMYRISTIN 1-3 ISOMER
• glyceryl 1,3-dimyristate
• 2-Hydroxypropane-1,3-diyl ditetradecanoate
• 1,3-Dimyristin, ~99%
• dimyristin
• (2-hydroxy-3-tetradecanoyloxypropyl) tetradecanoate
• NS00044591
• 2-HYDROXY-3-TETRADECANOYLOXYPROPYL) TETRADECANOATE
• NSC 404226
• NSC-404226
• 7770-09-4
• JADYBWICRJWGBW-UHFFFAOYSA-N
• CS-0185809
• DG(14:0/0:0/14:0)
• 2-Hydroxy-3-(tetradecanoyloxy)propyl myristate #
• UNII-D8G6O94TLM
• NSC404226
• Tetradecanoic acid, 2-hydroxy-1,3-propanediyl ester
• HY-W127588
• DAG(14:0/0:0/14:0)
• 1-Tetradecanoyl-3-tetradecanoyl-sn-glycerol
• 1-Myristoyl-3-myristoyl-sn-glycerol
• 1,3-DIMYRISTIN (C14
• Diacylglycerol(14:0/0:0/14:0)
• D8G6O94TLM
• 1,3-Dimyristoyl-glycerol
• 2-Hydroxy-3-(tetradecanoyloxy)propyl myristate
• EINECS 231-864-9
• Q27276244
• SCHEMBL2733835
• DTXSID30228331
• G61770
• 2-HYDROXY-3-(TETRADECANOYLOXY)PROPYL TETRADECANOATE
• DTXCID50150822

• Inchi： 1S/C31H60O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-27-29(32)28-36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3
• InChI Key： JADYBWICRJWGBW-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCC)=O)O)C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 512.44400
• Monoisotopic Mass: 512.44407501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 585.4±17.0 °C at 760 mmHg
• Flash Point: 170.0±14.4 °C
• PSA: 72.83000
• LogP: 8.83590
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

1,3-Dimyristin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols

Additional information on 1,3-Dimyristin

1,3-Dimyristin: A Comprehensive Overview

1,3-Dimyristin, also known by its CAS number CAS No. 7770-09-4, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of myristic acid, a saturated fatty acid commonly found in nature. The unique structure of 1,3-Dimyristin makes it versatile for applications ranging from food additives to pharmaceuticals and cosmetics.

The chemical structure of 1,3-Dimyristin consists of two myristic acid molecules linked by a glycerol backbone. This configuration imparts the compound with unique physical and chemical properties. Recent studies have highlighted its potential as a stabilizer in food products, where it helps maintain the texture and shelf life of items such as margarine and spreads. Its ability to form stable emulsions has also made it valuable in the cosmetic industry, particularly in the formulation of creams and lotions.

In the pharmaceutical sector, 1,3-Dimyristin has been explored for its role as a drug delivery agent. Researchers have found that its lipid-like properties can enhance the bioavailability of certain medications, making it a promising candidate for targeted drug delivery systems. Additionally, its biocompatibility has led to its use in the development of biodegradable polymers for medical applications.

The environmental impact of 1,3-Dimyristin has also been a topic of interest. Studies indicate that it is biodegradable under certain conditions, which aligns with the growing demand for sustainable and eco-friendly materials. However, further research is needed to fully understand its degradation pathways and potential ecological effects.

In terms of safety, 1,3-Dimyristin is generally considered safe for use in food and cosmetic products when applied within regulatory limits. However, like many compounds, it may pose risks if ingested or handled improperly in large quantities. Regulatory bodies continue to monitor its use to ensure compliance with safety standards.

The latest advancements in analytical techniques have enabled more precise characterization of 1,3-Dimyristin. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have provided deeper insights into its molecular structure and behavior under various conditions. These advancements are crucial for optimizing its applications across different industries.

In conclusion, 1,3-Dimyristin, with its CAS number CAS No. 7770-09-4, stands out as a multifaceted compound with diverse applications. Its continued exploration in research settings promises further innovations in fields such as food science, cosmetics, and pharmaceuticals. As technology evolves, so too will our understanding of this compound's potential benefits and limitations.